Cas no 1876348-81-0 (Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]-)

• Product Name: Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]-
• CAS No: 1876348-81-0
• MF: C₁₆H₁₆BrClO
• MW: 339.654643058777
• CID: 5285098
• Update Time: 2025-10-19

Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]-

• Inchi： 1S/C16H16BrClO/c17-16-8-4-7-14(9-16)15(10-18)12-19-11-13-5-2-1-3-6-13/h1-9,15H,10-12H2
• InChI Key： PWNXBXNRDRBUTR-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC(C(CCl)COCC2=CC=CC=C2)=C1

Additional information on Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]-

Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- (CAS No. 1876348-81-0): A Comprehensive Overview

Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]-, identified by its CAS number 1876348-81-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its complex molecular structure, exhibits unique properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Its structural features, including a bromine substituent at the 1-position and a highly functionalized side chain containing a chloromethyl group and a phenylmethoxy ethyl moiety, contribute to its versatility in chemical transformations and biological applications.

The synthesis of Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- involves multi-step organic reactions that highlight the compound's synthetic utility. The presence of the bromine atom at the 1-position of the benzene ring allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the construction of biaryl structures. These types of reactions are particularly important in medicinal chemistry, where biaryl motifs are frequently found in drug candidates due to their favorable pharmacokinetic properties.

The side chain of Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- is equally intriguing. The chloromethyl group (-CH₂Cl) serves as a versatile handle for further derivatization, enabling the introduction of nucleophiles such as amines or alcohols through nucleophilic substitution reactions. This functionality is particularly useful in the preparation of peptidomimetics and other therapeutic agents where specific spatial arrangements of functional groups are critical for biological activity. Additionally, the phenylmethoxy ethyl group (-OCH₂Ph) introduces steric bulk and electronic effects that can modulate the interactions of the compound with biological targets.

In recent years, Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- has been explored in several cutting-edge research areas within pharmaceutical chemistry. One notable application is in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in various cellular processes and are often considered challenging drug targets due to their large binding surfaces and lack of well-defined binding pockets. The structural complexity of Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- makes it an attractive scaffold for designing molecules that can disrupt these interactions. For instance, studies have demonstrated its potential in inhibiting key PPIs involved in cancer progression by binding to specific residues on the target proteins.

Another area where this compound has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in signal transduction pathways and are frequently dysregulated in diseases such as cancer. The ability to selectively inhibit specific kinases is crucial for developing effective anticancer therapies. The bromine substituent and chloromethyl group on Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- provide multiple sites for chemical modification, allowing researchers to fine-tune the pharmacophoric features of kinase inhibitors. Recent studies have highlighted its use as a building block in the design of novel kinase inhibitors that exhibit improved selectivity and potency compared to existing drugs.

The compound's potential extends beyond inhibition strategies into modulating enzyme activity through allosteric mechanisms. Allostery involves changes in enzyme activity through interactions at sites distinct from the active site. This approach can offer advantages over traditional substrate-based inhibition by potentially reducing off-target effects and improving therapeutic index. Researchers have leveraged the structural diversity of Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- to develop allosteric modulators for enzymes such as kinases and phosphodiesterases (PDEs). PDEs are involved in regulating cyclic nucleotide levels and are implicated in various physiological processes, making them attractive targets for drug development.

The impact of computational chemistry on the study of Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- cannot be overstated. Advances in computational methods have enabled researchers to predict molecular properties and interactions with high accuracy, facilitating the design of more effective drug candidates. Molecular docking simulations have been particularly useful in identifying potential binding modes between this compound and its target proteins. By integrating experimental data with computational predictions, researchers can optimize lead structures for improved binding affinity and selectivity.

In conclusion, Benzene, 1-bromo-3-[1-(chloromethyl)-2-(phenylmethoxy)ethyl]- (CAS No. 1876348-81-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. The ongoing exploration of this compound in areas such as PPI inhibition, kinase targeting, and allosteric modulation underscores its importance as a chemical scaffold for innovative drug discovery efforts.